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Introduction
Cadmium is a toxic heavy metal that poses significant risks to human health and the

environment.[1] Its presence in water sources, often stemming from industrial discharge and

agricultural runoff, necessitates sensitive and reliable detection methods.[1] The United States

Environmental Protection Agency (EPA) and the World Health Organization (WHO) have

established maximum contaminant levels for cadmium in drinking water at 0.005 mg/L and

0.003 mg/L, respectively.[1] This application note provides a detailed protocol for the

spectrophotometric determination of cadmium in water samples using CADION 2B, a

chromogenic reagent that forms a colored complex with cadmium ions. This method is suitable

for laboratory settings and can be adapted for various water matrices.

Principle
The method is based on the reaction of cadmium ions (Cd²⁺) with CADION 2B in an alkaline

medium. The formation of the cadmium-CADION 2B complex results in a distinct color change,

and the intensity of the color, measured as absorbance, is directly proportional to the

concentration of cadmium in the sample. The reaction is rapid and sensitive, allowing for the

quantification of cadmium at low concentrations.

Quantitative Data Summary
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The following table summarizes the key quantitative parameters of the CADION 2B method for

cadmium detection.

Parameter Value Reference

Linear Range 0.025 - 0.75 mg/L [2]

Wavelength of Maximum

Absorbance (λmax)
525 nm [2]

Reaction Time 2 minutes [2]

pH Range 3 - 11 [2]

Sample Temperature Range 10 - 40 °C [2]

Experimental Protocols
Reagent Preparation
a. Standard Cadmium Solution (1000 mg/L):

Dissolve 1.000 g of pure cadmium metal in a minimal amount of concentrated nitric acid.

Dilute to 1000 mL with deionized water in a volumetric flask.

Alternatively, use a commercially available certified cadmium standard solution.

b. Working Cadmium Standards:

Prepare a series of working standards by diluting the stock solution with deionized water. For

the linear range of 0.025 - 0.75 mg/L, suitable concentrations would be 0.025, 0.05, 0.1,

0.25, 0.5, and 0.75 mg/L.

c. CADION 2B Reagent Solution:

The specific formulation for the CADION 2B reagent as part of a commercial test kit (e.g.,

from Merck Spectroquant® or Lovibond) is proprietary.[2] For laboratory preparation, a

typical formulation involves dissolving CADION 2B powder in an appropriate solvent, often

with a stabilizing agent. As a general guideline:
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Dissolve 0.05 g of CADION 2B in 100 mL of ethanol or a suitable organic solvent. The

stability of this solution should be determined.

d. Buffer and Masking Agent Solution (Reagent Cd-1K and Cd-2K equivalent):

Commercial kits utilize a multi-part reagent system to control pH and mask interfering ions.

[2] A laboratory-prepared analogue would involve:

Alkaline Buffer: A borate or ammonia buffer to maintain the optimal pH for complex

formation.

Masking Agents: A solution containing agents like citrate, tartrate, or cyanide (use with

extreme caution and proper safety measures) to prevent interference from other metal

ions.

Sample Preparation
Water samples should be collected in clean plastic or glass bottles.

For the determination of dissolved cadmium, filter the sample through a 0.45 µm membrane

filter.

If total cadmium is to be determined, an acid digestion step is required to break down

complexed and colloidal forms of cadmium.[2]

The pH of the water sample should be between 3 and 11.[2] Adjust if necessary with dilute

acid or base.

Measurement Procedure
Blank Preparation:

Pipette 5 mL of deionized water into a reaction vial.[2]

Add 0.2 mL of the buffer/masking agent solution (equivalent to Reagenz Cd-1K).[2]

Add the specified amount of the second reagent component (equivalent to Cd-2K, which

may contain the chromogen).[2]
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Close the vial and shake to dissolve the contents.[2]

Sample Preparation:

Pipette 5 mL of the water sample into a separate reaction vial.[2]

Follow the same reagent addition steps as for the blank.[2]

Reaction:

Allow the reaction to proceed for 2 minutes.[2]

Spectrophotometric Measurement:

Set the spectrophotometer to a wavelength of 525 nm.[2]

Use the prepared blank to zero the instrument.[2]

Place the sample vial in the spectrophotometer and record the absorbance.

Calibration Curve:

Prepare and measure the absorbance of the working cadmium standards using the same

procedure as for the sample.

Plot a graph of absorbance versus cadmium concentration.

Concentration Determination:

Determine the cadmium concentration in the sample by comparing its absorbance to the

calibration curve.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. An Ultrasensitive and Selective Determination of Cadmium Ions at ppt Level Using an
Enzymic Membrane with Colorimetric and Electrochemical Detection - PMC
[pmc.ncbi.nlm.nih.gov]

2. lovibond.com [lovibond.com]

To cite this document: BenchChem. [Application Notes & Protocols: Spectrophotometric
Determination of Cadmium in Water Samples using CADION 2B]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1580942#method-for-
cadmium-detection-with-cadion-2b-in-water-samples]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1580942?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580942?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9138971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9138971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9138971/
https://www.lovibond.com/ix_pim_assets/Wasseranalytik/BookOfMethods_Publication/Einzelmethode/M87/Instruction_Manual_Single_Method_-_M87_-_Cadmium_M._TT_-_en.pdf
https://www.benchchem.com/product/b1580942#method-for-cadmium-detection-with-cadion-2b-in-water-samples
https://www.benchchem.com/product/b1580942#method-for-cadmium-detection-with-cadion-2b-in-water-samples
https://www.benchchem.com/product/b1580942#method-for-cadmium-detection-with-cadion-2b-in-water-samples
https://www.benchchem.com/product/b1580942#method-for-cadmium-detection-with-cadion-2b-in-water-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

